2-Amino-2-methyl-1-propyl benzoate hydrochloride

• CAS No.: 3539-92-2
• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.70 g/mol
• IUPAC Name: (2-amino-2-methylpropyl) benzoate;hydrochloride
• InChI: InChI=1S/C11H15NO2.ClH/c1-11(2,12)8-14-10(13)9-6-4-3-5-7-9;/h3-7H,8,12H2,1-2H3;1H
• InChI Key: NWTLOVSZEMDODV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC(=O)C1=CC=CC=C1)N.Cl

Description

2-Amino-2-methyl-1-propyl benzoate hydrochloride is a useful research compound. Its molecular formula is C11H16ClNO2 and its molecular weight is 229.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 8.7 g (0.041 mol) 2-phenyl-4,4-dimethyl-1,3-oxazoline hydrochloride suspended in 120 ml anhydrous hydrogen chloride in tetrahydrofuran (1M) was added 3.6 ml (0.20 mol) water. The mixture was warmed to cause solution and heated under reflux with stirring for 1 hour. The tetrahydrofuran was removed under reduced pressure to afford a nearly colorless oil which crystallized at 0° following the addition of anhydrous ether. The solid was triturated with anhydrous ether overnight and isolated by filtration under a nitrogen atmosphere. After drying in vacuo over calcium sulfate, 6.9 g (0.30 mol), 73%, 2 -amino-2-methyl-1-propyl benzoate hydrochloride was obtained as a white solid, mp 225°-228° (dec.) acetone:hexane, ir (KBr) 1725 (c=o) cm-1, pmr (D2O) δ 1.50 (s, 6H), 4.4 (s, 2H) and 7.0 - 8.3 (m, 5H) ppm.